(E)-3-((4-ethylphenyl)amino)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(4-ethylanilino)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H19N3OS/c1-3-15-7-9-18(10-8-15)23-13-17(12-22)21-24-20(14-26-21)16-5-4-6-19(11-16)25-2/h4-11,13-14,23H,3H2,1-2H3/b17-13+
• InChI Key: CRGKEYGLARLNMC-GHRIWEEISA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)OC
• Isomeric SMILES: CCC1=CC=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)OC
• Molecular Formula: C21H19N3OS
• Molecular Weight: 361.5 g/mol

Description

(E)-3-((4-ethylphenyl)amino)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile is a chemical compound that is widely used in scientific research for its various applications. It is a synthetic molecule that has gained significant attention due to its unique properties and potential applications in the field of medicine and biochemistry.

Scientific Research Applications

Synthesis and Chemical Properties

• Reduction Reactions : Compounds similar to "(E)-3-((4-ethylphenyl)amino)-2-(4-(3-methoxyphenyl)thiazol-2-yl)acrylonitrile" have been studied for their reactivity and transformation under certain conditions. For instance, the reduction of (E)-3-aryl-2-(thiazol-2-yl)acrylonitriles using lithium aluminum hydride has been explored, yielding (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives, which could have implications for further chemical synthesis and modification of similar compounds (Frolov et al., 2005).

• Optoelectronic Applications : Another area of interest is the development of donor-acceptor substituted thiophene dyes, which have been designed, synthesized, and characterized for their nonlinear optical limiting behavior, potentially applicable in optoelectronic devices for protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications. Such studies highlight the potential of thiophene dyes and possibly related acrylonitrile compounds in photonic and optoelectronic applications (Anandan et al., 2018).

Biological and Material Applications

• Antimicrobial Properties : Benzothiazole derivatives, including those related to acrylonitriles, have been synthesized and evaluated for their antimicrobial properties. Such studies provide a foundation for exploring the biological activities of similar compounds, potentially leading to applications in antimicrobial treatments and materials (Youssef et al., 2006).

• Polymerization Initiators : The initiation of diradical polymerization of acrylonitrile by certain cyano compounds has been investigated, indicating the role of similar acrylonitrile derivatives in polymer science, particularly in the synthesis of novel polymers with specific properties (Li et al., 1991).

Advanced Material Synthesis

• Nonlinear Optical Materials : The synthesis and characterization of thiophene dyes for enhanced nonlinear optical limiting highlight the potential of acrylonitrile derivatives in creating materials with specialized optical properties, relevant for advanced optical devices and sensors (Anandan et al., 2018).